Cas no 1261989-65-4 (3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide)

• Product Name: 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide
• CAS No: 1261989-65-4
• MF: C₁₆H₁₈BrNO₃S
• MW: 384.288022518158
• MDL: MFCD18316175
• CID: 5178031
• Update Time: 2026-03-05

3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-t-butylsulfamoylphenyl)phenol
• 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide

• MDL： MFCD18316175
• Inchi： 1S/C16H18BrNO3S/c1-16(2,3)18-22(20,21)15-6-4-5-11(9-15)12-7-13(17)10-14(19)8-12/h4-10,18-19H,1-3H3
• InChI Key： MPGPUZGHIWZHMW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1=CC=CC(=C1)S(NC(C)(C)C)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide

Introduction to 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide (CAS No. 1261989-65-4)

3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide, identified by the chemical identifier CAS No. 1261989-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide, particularly the presence of a bromo substituent and a hydroxyl group on the aromatic ring, alongside the tert-butylamino group at the sulfonamide position, contribute to its unique chemical and pharmacological properties.

The synthesis of 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide involves a multi-step process that typically begins with the bromination and hydroxylation of a suitable aromatic precursor. The introduction of the bromo group at the 3-position and the hydroxyl group at the 5-position is critical for achieving the desired biological activity. Subsequent functionalization with a tert-butylamino group through sulfonamide bond formation completes the structure. This synthetic route highlights the compound's complexity and the precision required in its preparation, ensuring high purity and yield for subsequent applications.

In recent years, sulfonamides have been extensively studied due to their versatility as pharmacophores. The sulfonamide moiety is known to enhance binding affinity and metabolic stability, making it a preferred scaffold in drug design. The specific arrangement of substituents in 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide imparts unique interactions with biological targets, which has been explored in various preclinical studies. Notably, this compound has shown promise in modulating enzyme activity and inhibiting pathways associated with inflammation and cell proliferation.

One of the most compelling aspects of 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide is its potential in oncology research. Studies have indicated that sulfonamides can interact with key enzymes involved in cancer cell metabolism and signaling. The bromo and hydroxyl substituents on the aromatic ring are particularly important for these interactions, as they can engage in hydrogen bonding and π-stacking interactions with target proteins. Furthermore, the tert-butylamino group enhances solubility and bioavailability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, further validating the potential of 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide as a lead compound. Molecular docking studies have revealed strong binding affinities between this compound and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings align with emerging research suggesting that sulfonamides may serve as effective inhibitors for chronic inflammatory diseases.

The pharmacokinetic profile of 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide has also been thoroughly evaluated. In vitro studies have demonstrated moderate solubility in water and good stability under physiological conditions, suggesting its feasibility for oral administration. Additionally, preliminary toxicology assessments indicate low toxicity at therapeutic doses, reinforcing its safety profile for further development.

Another area where 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide shows promise is in neurodegenerative disease research. Emerging evidence suggests that sulfonamides can modulate neurotransmitter systems by interacting with receptors and ion channels. The structural features of this compound make it a candidate for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Specifically, its ability to cross the blood-brain barrier may enhance its therapeutic potential in central nervous system disorders.

The role of 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide in antibiotic development is also noteworthy. Sulfonamides have historically been used as antimicrobial agents due to their ability to inhibit bacterial growth by targeting folic acid synthesis. While resistance has been an issue, novel derivatives like this one offer opportunities to overcome existing challenges through structural modifications that enhance efficacy while reducing side effects.

In conclusion, 3-(3-Bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide (CAS No. 1261989-65-4) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features enable interactions with key biological targets, making it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.